Cas no 1823955-78-7 (1-methyl-1H-imidazo[1,2-b]pyrazole-6-carbonitrile)

• Product Name: 1-methyl-1H-imidazo[1,2-b]pyrazole-6-carbonitrile
• CAS No: 1823955-78-7
• MF: C₇H₆N₄
• MW: 146.14934015274
• CID: 5719152
• PubChem ID: 121215038
• Update Time: 2025-06-22

1-methyl-1H-imidazo[1,2-b]pyrazole-6-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-methylimidazo[1,2-b]pyrazole-6-carbonitrile
• 1-methyl-1H-imidazo[1,2-b]pyrazole-6-carbonitrile
• AKOS026725620
• 1823955-78-7
• F2198-7889

• Inchi： 1S/C7H6N4/c1-10-2-3-11-7(10)4-6(5-8)9-11/h2-4H,1H3
• InChI Key： LLZVWQZFASFYMZ-UHFFFAOYSA-N
• SMILES： N1(C)C=CN2C1=CC(C#N)=N2

Computed Properties

• Exact Mass: 146.059246208g/mol
• Monoisotopic Mass: 146.059246208g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 46Ų

Additional information on 1-methyl-1H-imidazo[1,2-b]pyrazole-6-carbonitrile

1-Methyl-1H-Imidazo[1,2-b]Pyrazole-6-Carbonitrile: A Comprehensive Overview

The compound 1-methyl-1H-imidazo[1,2-b]pyrazole-6-carbonitrile (CAS No. 1823955-78-7) is a heterocyclic organic compound with a unique structure that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of imidazopyrazoles, which are known for their diverse biological activities and potential applications in drug discovery. The imidazo[1,2-b]pyrazole core is a fused bicyclic system comprising an imidazole ring fused to a pyrazole ring, creating a highly conjugated system that contributes to its stability and reactivity.

Recent studies have highlighted the importance of imidazopyrazoles in medicinal chemistry, particularly as scaffolds for the development of kinase inhibitors and other therapeutic agents. The 6-carbonitrile substituent in this compound adds electron-withdrawing properties, which can enhance its binding affinity to target proteins. This makes 1-methyl-1H-imidazo[1,2-b]pyrazole-6-carbonitrile a promising candidate for further exploration in drug design.

The synthesis of 1-methyl-1H-imidazo[1,2-b]pyrazole-6-carbonitrile involves a multi-step process that typically begins with the preparation of the imidazopyrazole core. Researchers have employed various strategies, including cyclization reactions and coupling methods, to construct this complex structure. For instance, a recent study demonstrated the use of microwave-assisted synthesis to efficiently form the imidazopyrazole ring system, significantly reducing reaction times while maintaining high yields.

One of the most exciting developments involving this compound is its potential application as an anti-cancer agent. Preclinical studies have shown that imidazopyrazoles can inhibit key enzymes involved in cell proliferation and survival pathways. Specifically, 1-methyl-1H-imidazo[1,2-b]pyrazole-6-carbonitrile has been found to exhibit selective cytotoxicity against various cancer cell lines while sparing normal cells. This selectivity is attributed to its ability to target specific oncogenic kinases that are overexpressed in malignant cells.

In addition to its therapeutic potential, imidazopyrazoles like this compound are also being explored for their role in materials science. The rigid and planar structure of the imidazopyrazole core makes it an ideal candidate for constructing two-dimensional materials or functional polymers. Recent research has focused on incorporating these heterocycles into conjugated systems to enhance their electronic properties for applications in organic electronics.

The development of efficient synthetic routes for imidazopyrazoles has been a major focus in organic chemistry. One notable advancement involves the use of transition metal catalysts to facilitate coupling reactions between heterocyclic precursors and nitriles. This approach not only simplifies the synthesis process but also enables the incorporation of diverse substituents, such as the methyl group in this compound, which can fine-tune its biological activity.

From a structural standpoint, imidazopyrazoles are characterized by their fused ring system, which combines the aromaticity of imidazole with the reactivity of pyrazole. The presence of nitrogen atoms at strategic positions within the ring enhances both electronic communication and hydrogen bonding capabilities. These properties make imidazopyrazoles versatile building blocks for constructing bioactive molecules with complex architectures.

Looking ahead, the continued exploration of imidazopyrazoles like 1-methyl-1H-imidazo[1,2-b]pyrazole-6-carbonitrile is expected to yield novel insights into their biological mechanisms and therapeutic applications. Collaborative efforts between chemists and biologists will be crucial in unlocking their full potential as drug candidates and functional materials.